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Quantitative Data on PF-6274484

The table below summarizes the available key activity data for PF-6274484. [1]

Assay Description Target
Value (IC₅₀ or
Kᵢ)

Inhibition constant [1] EGFR Kinase Kᵢ = 0.14 nM

Cellular autophosphorylation (Wild-type EGFR) [1] EGFR (WT) IC₅₀ = 5.8 nM

Cellular autophosphorylation (Mutant EGFR L858R/T790M)
[1]

EGFR
(L858R/T790M)

IC₅₀ = 6.6 nM

Inhibition constant [1] EGFR (WT) Kᵢ = 0.18 nM

Validation Methods for Covalent Inhibitors

While specific protocols for PF-6274484 were not found, established mass spectrometry-based methods are

crucial for validating covalent inhibitors like it. Here are the key approaches: [2]
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Intact Protein Mass Spectrometry: Used to confirm a covalent mechanism and determine binding

stoichiometry. A protein is incubated with the compound, and a observed mass shift corresponding to
the inhibitor's weight provides direct evidence of covalent adduct formation. A 1:1 stoichiometry helps

triage overly reactive compounds. [2]
Peptide-Level Analysis (Bottom-Up Proteomics): Used to pinpoint the exact site of covalent

modification. After confirming adduct formation, the protein is digested with an enzyme like trypsin.
The resulting peptides are analyzed by LC-MS/MS to identify the specific modified amino acid

residue, which is critical for understanding selectivity and mechanism. [2]

Experimental Workflow Diagram

The following diagram outlines the key steps for validating a covalent inhibitor, integrating the methods

described above.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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